(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide basic properties
(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide basic properties
An In-depth Technical Guide to Avibactam: A Novel β-Lactamase Inhibitor
Introduction
The rise of antibiotic resistance, particularly among Gram-negative bacteria, poses a significant threat to global public health. A primary mechanism of this resistance is the production of β-lactamase enzymes, which hydrolyze and inactivate β-lactam antibiotics. Avibactam, a novel non-β-lactam β-lactamase inhibitor, represents a significant advancement in combating this resistance.[1][2] Developed to be co-administered with β-lactam antibiotics, Avibactam restores their efficacy against a wide range of resistant bacterial strains.[3][4] The compound (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide serves as a key intermediate in the synthesis of Avibactam.[5][6][7] This guide provides a comprehensive overview of the fundamental properties of Avibactam for researchers, scientists, and drug development professionals.
Physicochemical Properties of Avibactam
A thorough understanding of the physicochemical properties of a drug candidate is fundamental to its development. These properties influence its formulation, delivery, and pharmacokinetic profile.
| Property | Value | Source |
| IUPAC Name | [(2S,5R)-2-Carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate | [2] |
| Molecular Formula | C₇H₁₁N₃O₆S | [2] |
| Molecular Weight | 265.24 g/mol | [2] |
| CAS Number | 1192500-31-4 | [2] |
| Appearance | Crystalline solid | [8] |
| Water Solubility | Approx. 10 g/L | [9] |
| Protein Binding | 5.7% - 8.2% | [10] |
Mechanism of Action: A Reversible Covalent Inhibition
Avibactam's unique mechanism of action distinguishes it from earlier β-lactamase inhibitors like clavulanic acid and tazobactam. It is a covalent but reversible inhibitor, which contributes to its high efficacy.[11][12]
The process begins with the nucleophilic attack by a serine residue in the active site of the β-lactamase on the carbonyl group of Avibactam's urea moiety. This leads to the opening of Avibactam's diazabicyclooctane ring, forming a stable, covalent acyl-enzyme intermediate. This acylation effectively inactivates the β-lactamase, preventing it from hydrolyzing the partner β-lactam antibiotic.[13] Unlike "suicide inhibitors," the reaction with Avibactam is reversible, and the intact compound can be slowly released, regenerating the active inhibitor.[11][12] This recyclization is a key feature, allowing a single molecule of Avibactam to inhibit multiple β-lactamase enzymes.
Caption: Mechanism of Avibactam's reversible covalent inhibition of β-lactamase.
In Vitro Spectrum of Activity
Avibactam demonstrates a broad spectrum of activity, inhibiting Ambler class A, class C, and some class D β-lactamases.[4][11][12][14] This is a significant advantage over previous generations of inhibitors, which are generally not effective against class C (AmpC) and class D enzymes.[13]
-
Class A: Includes extended-spectrum β-lactamases (ESBLs) such as TEM, SHV, and CTX-M, as well as Klebsiella pneumoniae carbapenemases (KPCs).[1][13][15]
-
Class C: Includes AmpC β-lactamases, which are a common cause of resistance in Enterobacteriaceae and Pseudomonas aeruginosa.[11][12][14]
-
Class D: Shows activity against some OXA-type carbapenemases, such as OXA-48.[1][15]
It is important to note that Avibactam is not active against class B metallo-β-lactamases (MBLs) like NDM, VIM, and IMP.[1][15]
Synergy with β-Lactam Antibiotics and Clinical Applications
Avibactam is not used as a standalone therapeutic agent but in combination with β-lactam antibiotics to restore their activity against resistant bacteria.[16]
Ceftazidime-Avibactam (Avycaz®/Zavicefta®)
The most prominent combination is with the third-generation cephalosporin, ceftazidime.[3][17] This combination significantly expands ceftazidime's spectrum to include many multidrug-resistant Gram-negative pathogens.[13][18] Ceftazidime-avibactam has received FDA approval for the treatment of:[19][20][21]
-
Complicated intra-abdominal infections (cIAI), in combination with metronidazole.[19][20][21]
-
Complicated urinary tract infections (cUTI), including pyelonephritis.[19][20][21]
-
Hospital-acquired bacterial pneumonia and ventilator-associated bacterial pneumonia (HABP/VABP).[1]
Aztreonam-Avibactam
Avibactam is also in clinical development in combination with the monobactam aztreonam.[11][12][14] This combination is particularly promising for treating infections caused by MBL-producing bacteria, as aztreonam is stable to hydrolysis by MBLs, while avibactam provides protection against co-produced class A and C β-lactamases. Recent clinical trials have shown promising results for this combination in treating serious infections due to Gram-negative bacteria.[22][23][24]
In Vitro Synergy Testing Protocol
A standard method to assess the synergistic effect of Avibactam with a partner antibiotic is the checkerboard microdilution assay.
Objective: To determine the Fractional Inhibitory Concentration (FIC) index for the antibiotic combination.
Methodology:
-
Preparation of Antibiotic Solutions: Prepare stock solutions of Avibactam and the partner antibiotic (e.g., ceftazidime) in an appropriate solvent.
-
Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the partner antibiotic along the x-axis and Avibactam along the y-axis.
-
Inoculation: Add a standardized bacterial suspension (e.g., 5 x 10⁵ CFU/mL) to each well.
-
Incubation: Incubate the plates at 37°C for 18-24 hours.
-
Determination of MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the drug, alone or in combination, that inhibits visible bacterial growth.
-
Calculation of FIC Index:
-
FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
-
FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
-
FIC Index = FIC of Drug A + FIC of Drug B
-
-
Interpretation:
-
Synergy: FIC Index ≤ 0.5
-
Indifference: 0.5 < FIC Index ≤ 4.0
-
Antagonism: FIC Index > 4.0
-
Caption: Workflow for in vitro synergy testing using the checkerboard method.
Pharmacokinetics
The pharmacokinetic profile of Avibactam is well-matched with its partner antibiotics, such as ceftazidime. It is administered intravenously and exhibits a stationary pharmacokinetic profile in the studied dosing regimens.[3][4][25]
-
Distribution: The volume of distribution at a steady state is between 15.4 and 26.3 L.[3][25]
-
Metabolism: Avibactam is not significantly metabolized.
-
Elimination: The primary route of elimination is renal excretion.[3][25]
-
Half-life: The elimination half-life is approximately 1.4 to 3.2 hours.[3][25]
Due to its primary renal clearance, dosage adjustments are necessary for patients with renal impairment.[3][25]
Synthesis Overview
The synthesis of Avibactam is a multi-step process. A key intermediate in this synthesis is (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.[5][6][7] This intermediate is formed from (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid through a chemical reaction involving reagents such as DIPEA, EDCI, HOBT, and NH₄Cl in a solvent like DMF.[5] Further chemical modifications of this intermediate lead to the final Avibactam molecule.
Conclusion and Future Perspectives
Avibactam is a potent, broad-spectrum β-lactamase inhibitor that has become an essential tool in the fight against multidrug-resistant Gram-negative bacteria.[1] Its unique reversible covalent mechanism of action and its efficacy against class A, C, and some class D β-lactamases have revitalized the utility of established β-lactam antibiotics. The clinical success of ceftazidime-avibactam and the promising development of aztreonam-avibactam underscore the significant contribution of this molecule to infectious disease medicine. Ongoing research and surveillance are crucial to monitor for the emergence of resistance and to guide the optimal use of Avibactam-containing combination therapies.
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